Cas no 2098155-34-9 ((2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid)
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-[1-(oxan-3-ylmethyl)pyrazol-4-yl]prop-2-enoic acid
- 2098155-34-9
- AKOS040813954
- (2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid
- F2147-7412
- 2-Propenoic acid, 3-[1-[(tetrahydro-2H-pyran-3-yl)methyl]-1H-pyrazol-4-yl]-
-
- Inchi: 1S/C12H16N2O3/c15-12(16)4-3-10-6-13-14(7-10)8-11-2-1-5-17-9-11/h3-4,6-7,11H,1-2,5,8-9H2,(H,15,16)/b4-3+
- InChI Key: RJZGWEMPNBLESL-ONEGZZNKSA-N
- SMILES: O1CCCC(CN2C=C(/C=C/C(=O)O)C=N2)C1
Computed Properties
- Exact Mass: 236.11609238g/mol
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 434.6±20.0 °C(Predicted)
- pka: 4.16±0.10(Predicted)
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E208946-100mg |
(2e)-3-{1-[(oxan-3-yl)methyl]-1h-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E208946-500mg |
(2e)-3-{1-[(oxan-3-yl)methyl]-1h-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E208946-1g |
(2e)-3-{1-[(oxan-3-yl)methyl]-1h-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F2147-7412-0.25g |
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 95%+ | 0.25g |
$361.0 | 2023-09-06 | |
| Life Chemicals | F2147-7412-0.5g |
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 95%+ | 0.5g |
$380.0 | 2023-09-06 | |
| Life Chemicals | F2147-7412-1g |
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 95%+ | 1g |
$401.0 | 2023-09-06 | |
| Life Chemicals | F2147-7412-2.5g |
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 95%+ | 2.5g |
$802.0 | 2023-09-06 | |
| Life Chemicals | F2147-7412-5g |
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 95%+ | 5g |
$1203.0 | 2023-09-06 | |
| Life Chemicals | F2147-7412-10g |
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid |
2098155-34-9 | 95%+ | 10g |
$1684.0 | 2023-09-06 |
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid
Introduction to (2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic Acid
(2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid, also known by its CAS number 2098155-34-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an oxane (tetrahydropyran) moiety and an alpha,beta-unsaturated carboxylic acid group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and other areas of chemical research.
The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In this compound, the pyrazole is further substituted with an oxane methyl group at position 1 and an alpha,beta-unsaturated carboxylic acid at position 4. This substitution pattern suggests that the molecule may exhibit interesting electronic properties and reactivity, making it a valuable substrate for further chemical modifications.
Recent studies have highlighted the potential of such compounds in the development of new therapeutic agents. For instance, researchers have explored the role of pyrazole-containing molecules in targeting specific biological pathways, such as those involved in inflammation, cancer, and neurodegenerative diseases. The alpha,beta-unsaturated carboxylic acid group in this compound is particularly noteworthy, as it can participate in various types of conjugate additions and other reactions that are crucial for building complex molecular architectures.
From a synthetic perspective, the construction of this compound involves a series of carefully designed steps to assemble the pyrazole ring and its substituents. The use of oxane as a protecting group or as part of the core structure adds another layer of complexity and functionality to the molecule. Recent advancements in catalytic methods and stereocontrol have enabled chemists to synthesize such compounds with high precision and efficiency.
In terms of applications, this compound could serve as a building block for larger molecules or as a ligand in coordination chemistry. Its electronic properties make it suitable for exploring interactions with metal ions or other functional groups, potentially leading to novel materials with tailored properties.
Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and reactivity patterns, which can guide future synthetic efforts and mechanistic investigations.
In conclusion, (2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid represents an intriguing molecule with diverse potential applications. Its unique structure and functional groups make it a valuable subject for both fundamental research and applied studies in chemistry and related disciplines.
2098155-34-9 ((2E)-3-{1-[(oxan-3-yl)methyl]-1H-pyrazol-4-yl}prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)